Cas no 2097955-09-2 ((1-(6-Chloro-2-cyclopropylpyrimidin-4-yl)azetidin-3-yl)methanol)

• Product name: (1-(6-Chloro-2-cyclopropylpyrimidin-4-yl)azetidin-3-yl)methanol
• CAS No: 2097955-09-2
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 5723800
• PubChem ID: 121201293

(1-(6-Chloro-2-cyclopropylpyrimidin-4-yl)azetidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2097955-09-2
• starbld0011879
• (1-(6-chloro-2-cyclopropylpyrimidin-4-yl)azetidin-3-yl)methanol
• F1907-4879
• [1-(6-chloro-2-cyclopropylpyrimidin-4-yl)azetidin-3-yl]methanol
• AKOS026709321
• (1-(6-Chloro-2-cyclopropylpyrimidin-4-yl)azetidin-3-yl)methanol

• Inchi： 1S/C11H14ClN3O/c12-9-3-10(15-4-7(5-15)6-16)14-11(13-9)8-1-2-8/h3,7-8,16H,1-2,4-6H2
• InChI Key： ZSVLSQDSDKUJMR-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C2CC2)N=1)N1CC(CO)C1

Computed Properties

• Exact Mass: 239.0825398g/mol
• Monoisotopic Mass: 239.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.2Ų